Cas no 1267337-47-2 (3-(4-Bromophenyl)piperidine-2,6-dione)

• Product Name: 3-(4-Bromophenyl)piperidine-2,6-dione
• CAS No: 1267337-47-2
• MF: C₁₁H₁₀BrNO₂
• MW: 268.1066
• CID: 5068375
• PubChem ID: 54520285
• Update Time: 2025-06-22

3-(4-Bromophenyl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)piperidine-2,6-dione
• E71446
• 1267337-47-2
• 3-(4-Bromophenyl)-2,6-piperidinedione
• MFCD19372740
• 2,6-Piperidinedione, 3-(4-bromophenyl)-
• AKOS022395627
• SY319871
• WS-01038
• CS-0343245
• SCHEMBL8183366
• DB-164813
• 3-(4-Bromophenyl)piperidine-2,6-dione

• Inchi： 1S/C11H10BrNO2/c12-8-3-1-7(2-4-8)9-5-6-10(14)13-11(9)15/h1-4,9H,5-6H2,(H,13,14,15)
• InChI Key： YPICLEOQEVPRGE-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C1([H])C(N([H])C(C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2

Additional information on 3-(4-Bromophenyl)piperidine-2,6-dione

Introduction to 3-(4-Bromophenyl)piperidine-2,6-dione (CAS No. 1267337-47-2)

3-(4-Bromophenyl)piperidine-2,6-dione, also known by its CAS registry number CAS No. 1267337-47-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinediones, which are cyclic ketones with a six-membered ring structure. The presence of the bromine atom at the para position of the phenyl group introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The structure of 3-(4-Bromophenyl)piperidine-2,6-dione consists of a piperidine ring with two ketone groups at positions 2 and 6, and a bromophenyl substituent at position 3. This arrangement creates a rigid and planar framework, which is often desirable in drug design for optimizing molecular interactions with biological targets. Recent studies have highlighted the potential of this compound as a building block for synthesizing bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents.

One of the most notable applications of CAS No. 1267337-47-2 is its role in medicinal chemistry research. Scientists have explored its ability to act as a scaffold for constructing heterocyclic compounds with enhanced pharmacokinetic profiles. For instance, researchers have demonstrated that modifying the bromophenyl group can lead to derivatives with improved solubility and bioavailability, which are critical factors in drug development.

In addition to its medicinal applications, 3-(4-Bromophenyl)piperidine-2,6-dione has also been studied for its potential in materials science. The compound's rigid structure and conjugated system make it a candidate for use in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). Recent advancements in this area have shown promising results, suggesting that this compound could play a role in next-generation electronic devices.

The synthesis of CAS No. 1267337-47-2 typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Researchers have optimized these processes to achieve higher yields and purities, which are essential for large-scale production and subsequent applications in various industries.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3-(4-Bromophenyl)piperidine-2,6-dione is crucial for ensuring sustainable practices in its production and use. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, reducing its persistence in the environment.

In conclusion, CAS No. 1267337-47-2, or 3-(4-Bromophenyl)piperidine-2,6-dione, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science.